4-O-Acetyl-3,6-di-O-tert-butyldiphenylsilyl-D-glucal

• IUPAC Name: [(2R,3R,4R)-4-[tert-butyl(diphenyl)silyl]oxy-2-[[tert-butyl(diphenyl)silyl]oxymethyl]-3,4-dihydro-2H-pyran-3-yl] acetate
• InChI: InChI=1S/C40H48O5Si2/c1-31(41)44-38-36(45-47(40(5,6)7,34-24-16-10-17-25-34)35-26-18-11-19-27-35)28-29-42-37(38)30-43-46(39(2,3)4,32-20-12-8-13-21-32)33-22-14-9-15-23-33/h8-29,36-38H,30H2,1-7H3/t36-,37-,38+/m1/s1
• InChI Key: ZMHSQCDYRJMLIO-IZNNDHRXSA-N
• Canonical SMILES: CC(=O)OC1C(C=COC1CO[Si](C2=CC=CC=C2)(C3=CC=CC=C3)C(C)(C)C)O[Si](C4=CC=CC=C4)(C5=CC=CC=C5)C(C)(C)C
• Isomeric SMILES: CC(=O)O[C@H]1[C@@H](C=CO[C@@H]1CO[Si](C2=CC=CC=C2)(C3=CC=CC=C3)C(C)(C)C)O[Si](C4=CC=CC=C4)(C5=CC=CC=C5)C(C)(C)C
• Molecular Formula: C40H48O5Si2
• Molecular Weight: 665.0 g/mol

Description

“4-O-Acetyl-3,6-di-O-tert-butyldiphenylsilyl-D-glucal” is a biochemical compound with the empirical formula C40H48O5Si2. It has a molecular weight of 664.98. This compound is an important building block for both solution- and solid-phase synthesis of oligosaccharides. It is utilized in the biomedicine industry to synthesize potential therapeutics for ailments inclusive of cancer, diabetes, and cardiovascular diseases.

Molecular Structure Analysis

The molecular structure of “4-O-Acetyl-3,6-di-O-tert-butyldiphenylsilyl-D-glucal” can be represented by the SMILES string CC(=O)O[C@@H]1C@@H(c3ccccc3)C(C)(C)C)OC=C[C@H]1OSi(c5ccccc5)C(C)(C)C. The InChI key is TVXPYOJFXNMPNJ-ZPAWJIGKSA-N. These representations provide a detailed view of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound exhibits optical activity with [α]25/D +7°, c = 1.5 in chloroform. It also contains 3-5% ethyl acetate to induce mobility. The compound should be stored at -20°C.

Mechanism of Action

The mechanism of action of “4-O-Acetyl-3,6-di-O-tert-butyldiphenylsilyl-D-glucal” is not explicitly mentioned in the search results. Given its role in the synthesis of oligosaccharides, it can be inferred that its mechanism of action is related to the formation of glycosidic bonds in these structures.

Future Directions

The compound is currently utilized in the biomedicine industry to synthesize potential therapeutics for ailments inclusive of cancer, diabetes, and cardiovascular diseases. Its role as a building block for the synthesis of oligosaccharides suggests that it may have wide applications in the development of new drugs and therapies. Future research may focus on exploring these potential applications further.